5-amino-N-(2-chlorobenzyl)-1-(2-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-[(2-chlorophenyl)methyl]-1-[(2-methylphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C18H18ClN5O/c1-12-6-2-3-8-14(12)11-24-17(20)16(22-23-24)18(25)21-10-13-7-4-5-9-15(13)19/h2-9H,10-11,20H2,1H3,(H,21,25)
• InChI Key: NIHPGUUAWLVLQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=C(N=N2)C(=O)NCC3=CC=CC=C3Cl)N
• Molecular Formula: C18H18ClN5O
• Molecular Weight: 355.8 g/mol

Description

5-amino-N-(2-chlorobenzyl)-1-(2-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications as a therapeutic agent. This compound belongs to the class of triazole derivatives that have been extensively studied for their biological activities.

Scientific Research Applications

Molecular and Electronic Properties

A study focused on the analysis of heterocyclic compounds related to the specified chemical, examining their geometric parameters, electronic properties, and nonlinear optical properties. This research utilized Density Functional Theory (DFT) calculations to reveal various electronic parameters such as ionization potential, electron affinity, energy gap, and others derived from HOMO and LUMO energies. The study aimed to understand the molecular structure and electronic behavior of such compounds for potential applications in material science and pharmaceuticals (Beytur & Avinca, 2021).

Spectroscopic Analysis

The same study also conducted a comprehensive spectroscopic analysis, including UV-visible absorption spectra, to compare theoretical values with experimental results. This analysis aids in understanding the optical properties of these compounds, which is crucial for their application in fields such as photophysics and photochemistry (Beytur & Avinca, 2021).

Antimicrobial Activities

Another line of research explored the synthesis of triazole derivatives, including structures similar to the specified compound, to evaluate their antimicrobial activities. This study synthesized a range of compounds and screened them against various microorganisms to identify those with significant antimicrobial properties. Such research is pivotal in discovering new antimicrobial agents to combat resistant strains of bacteria and fungi (Bektaş et al., 2007).

Solid-Phase Synthesis Applications

Research into solid-phase synthesis methods has also involved compounds related to 5-amino-N-(2-chlorobenzyl)-1-(2-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide. These methods are crucial for peptide synthesis, where such compounds can serve as building blocks or intermediates. The development of efficient solid-phase synthesis techniques enhances the production of peptides for therapeutic use (Albericio & Bárány, 2009).